Cas no 2665-65-8 (Phenol,4,4'-(1-methylethylidene)bis-, 1,1'-bis(4-methylbenzenesulfonate))

• Product Name: Phenol,4,4'-(1-methylethylidene)bis-, 1,1'-bis(4-methylbenzenesulfonate)
• CAS No: 2665-65-8
• MF: C₂₉H₂₈O₆S₂
• MW: 536.659026145935
• CID: 255155
• PubChem ID: 266522
• Update Time: 2025-04-19

Phenol,4,4'-(1-methylethylidene)bis-, 1,1'-bis(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• Phenol,4,4'-(1-methylethylidene)bis-, 1,1'-bis(4-methylbenzenesulfonate)
• AC1Q6XZ0
• AG-K-47807
• AR-1L2187
• CTK4F8302
• NSC104978
• p,p'-Isopropylidendiphenylenbis(p-toluolsulfonat)
• propane-2,2-diyldibenzene-4,1-diyl bis(4-methylbenzenesulfonate)
• DTXSID70295724
• 2665-65-8
• SCHEMBL3841628
• NSC-104978

• Inchi： 1S/C29H28O6S2/c1-21-5-17-27(18-6-21)36(30,31)34-25-13-9-23(10-14-25)29(3,4)24-11-15-26(16-12-24)35-37(32,33)28-19-7-22(2)8-20-28/h5-20H,1-4H3
• InChI Key： UVLFPHLKARGVHX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 536.13284
• Monoisotopic Mass: 536.13273096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 86.74